![molecular formula C20H18O6 B371307 ethyl 2-{[2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate CAS No. 100064-06-0](/img/structure/B371307.png)
ethyl 2-{[2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate
Description
Scientific Research Applications
Organic Synthesis
This compound is utilized in the synthesis of furocoumarin derivatives , which are a significant class of heterocyclic compounds. The multicomponent condensation method involving this compound allows for the creation of furocoumarins in one synthetic stage, which is advantageous for simplifying the synthesis process .
Medicinal Chemistry
Furocoumarin derivatives, synthesized using ethyl 2-{[2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate, have shown significant biological activity. They are used as active photosensitizers in PUVA therapy for treating various skin diseases .
Photodynamic Therapy
Due to its role in synthesizing furocoumarins, this compound contributes to the development of treatments that involve light-based therapy, particularly for skin conditions like psoriasis and vitiligo, where photosensitization is a key therapeutic mechanism .
Chemical Research
The compound’s structure and reactivity are of interest in chemical research, particularly in studying the properties of furocoumarins and their interactions with other biological molecules. This can lead to the discovery of new reactions and synthetic methods .
Material Science
In material science, the compound can be used to develop new materials with specific optical properties, given its role in the synthesis of compounds with significant light absorption and emission characteristics .
Analytical Chemistry
Ethyl 2-{[2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate can be used as a standard or reagent in analytical procedures to identify and quantify furocoumarin derivatives in complex mixtures .
Agricultural Chemistry
The biological activity of furocoumarins suggests potential applications in agriculture, such as developing new pesticides or growth regulators that could be synthesized using this compound .
Environmental Science
Research into the environmental fate of furocoumarins, including their photodegradation and interaction with environmental pollutants, can be facilitated by the use of ethyl 2-{[2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate in experimental setups .
properties
IUPAC Name |
ethyl 2-[2-(4-methoxyphenyl)-4-oxochromen-3-yl]oxyacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O6/c1-3-24-17(21)12-25-20-18(22)15-6-4-5-7-16(15)26-19(20)13-8-10-14(23-2)11-9-13/h4-11H,3,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVBSAHWAWBVFHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=C(OC2=CC=CC=C2C1=O)C3=CC=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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